Cas no 1670-62-8 (9H-Purine-9-ethanol,6-chloro-)

9H-Purine-9-ethanol,6-chloro- structure
9H-Purine-9-ethanol,6-chloro- structure
Product Name:9H-Purine-9-ethanol,6-chloro-
CAS No:1670-62-8
MF:C7H7ClN4O
MW:198.609679460526
CID:234131
PubChem ID:234010
Update Time:2025-04-19

9H-Purine-9-ethanol,6-chloro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-9-ethanol,6-chloro-
    • 2-(6-Chloro-purin-9-yl)-ethanol
    • 2-(6-chloropurin-9-yl)ethanol
    • 2-(6-chloro-9h-purin-9-yl)ethanol
    • 6-chloro-9-(2'-hydroxyethyl)purine
    • 6-chloro-9H-purine-9-ethanol
    • 9-(2-hydroxyethyl)-6-chloropurine
    • AC1L5RAJ
    • AC1Q3S05
    • AR-1C8242
    • CTK4D2538
    • NSC33196
    • ZSHDQQJQYPKAIA-UHFFFAOYSA-N
    • AMY21217
    • NSC-33196
    • AKOS006306851
    • SCHEMBL9741153
    • 6-Chloro-9-hydroxyethyl purine
    • 6-chloro-9-hydroxyethylpurine
    • BB 0305930
    • 1670-62-8
    • DTXSID70283742
    • 2-(6-chloro-9H-purin-9-yl)ethan-1-ol
    • Inchi: 1S/C7H7ClN4O/c8-6-5-7(10-3-9-6)12(1-2-13)4-11-5/h3-4,13H,1-2H2
    • InChI Key: ZSHDQQJQYPKAIA-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)N(C=N2)CCO

Computed Properties

  • Exact Mass: 198.03101
  • Monoisotopic Mass: 198.0308386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83
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